4-amino-1-ethyl-3-nitro-1H-pyridin-2-one
Cat. No. B8627153
M. Wt: 183.16 g/mol
InChI Key: RHEOFMKXDBZGBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07169926B1
Procedure details
A solution of 4-chloro-1-ethyl-3-nitro-1H-pyridin-2-one (1.40 g, 6.91 mmol) and 28% aqueous ammonia (6.92 g, 55.3 mmol) in THF (30 mL) was stirred at room temperature for 17 h. The solvent was evaporated under reduced pressure and water was added to the residue. The resulting precipitate was filtered and washed with water to give 4-amino-1-ethyl-3-nitro-1H-pyridin-2-one (0.95 g, 75% yield). 1H-NMR (DMSO): δ, 8.03 (m, 2H), 7.57 (d, 1H, J=7.2 Hz), 5.90 (d, 1H, J=7.2 Hz), 3.78 (q, 2H, J=7.2 Hz), 1.15 (t, 3H, J=7.2 Hz). MS: calculated for C7H7N3O3+H 184.1; found: 184.1.
Yield
75%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][N:5]([CH2:8][CH3:9])[C:4](=[O:10])[C:3]=1[N+:11]([O-:13])=[O:12].[NH3:14]>C1COCC1>[NH2:14][C:2]1[CH:7]=[CH:6][N:5]([CH2:8][CH3:9])[C:4](=[O:10])[C:3]=1[N+:11]([O-:13])=[O:12]
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Inputs
Step One
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Name
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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ClC1=C(C(N(C=C1)CC)=O)[N+](=O)[O-]
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Name
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Quantity
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6.92 g
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Type
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reactant
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Smiles
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N
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure and water
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ADDITION
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Type
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ADDITION
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|
Details
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was added to the residue
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resulting precipitate was filtered
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WASH
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Type
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WASH
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Details
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washed with water
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC1=C(C(N(C=C1)CC)=O)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.95 g | |
| YIELD: PERCENTYIELD | 75% | |
| YIELD: CALCULATEDPERCENTYIELD | 75.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
